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Compound of Interest

Compound Name: Indocarbazostatin B

Cat. No.: B1242213 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This document provides essential safety and logistical information for the proper disposal of

Indoxacarb, a voltage-gated sodium channel blocker insecticide. Adherence to these

procedures is critical to ensure personnel safety and environmental protection. It is to be noted

that the name "Indocarbazostatin B" is not the recognized chemical name for this substance.

The correct and widely used name is Indoxacarb.

Immediate Safety and Hazard Information
Indoxacarb is a toxic chemical with potential health and environmental hazards. All laboratory

personnel handling Indoxacarb must be familiar with its Safety Data Sheet (SDS) before

commencing any work.

Key Hazards:

Human Health: Harmful if swallowed or inhaled and may cause an allergic skin reaction.[1] It

can cause damage to the heart, blood, and nervous system through prolonged or repeated

exposure.[1]

Environmental: Very toxic to aquatic life with long-lasting effects.[1] It is crucial to prevent its

release into the environment.
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Personal Protective Equipment (PPE): When handling Indoxacarb in any form (solid, liquid

solution, or waste), the following minimum PPE is mandatory:

Gloves: Chemical-resistant gloves (e.g., nitrile, butyl rubber, or neoprene, 14 mils or thicker).

[2] Do not use cotton, leather, or canvas gloves.[2]

Eye Protection: Safety glasses with side shields, chemical splash goggles, or a face shield.

[2][3]

Protective Clothing: A lab coat or chemical-resistant coveralls.[4] When handling larger

quantities or in situations with a risk of splashing, a chemical-resistant apron should also be

worn.

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator should be used.[2]

Quantitative Data for Indoxacarb
The following table summarizes key quantitative data for Indoxacarb, which is important for

understanding its behavior and potential for environmental persistence.
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Property Value Significance for Disposal

Water Solubility 0.2 mg/L (at 20°C, pH 7)[5]

Low water solubility means it

will not readily dissolve in

water, which can affect

cleaning and decontamination

procedures.

Log Kow (Octanol-Water

Partition Coefficient)
4.65[6]

A high Log Kow value

indicates that Indoxacarb is

lipophilic and has a tendency

to bioaccumulate in fatty

tissues of organisms.

Hydrolysis Half-life
>30 days (pH 5), 38 days (pH

7), 1 day (pH 9)

Indoxacarb degrades more

rapidly in alkaline (basic)

conditions. This is a crucial

factor in considering potential

chemical deactivation

methods.

Soil Sorption Coefficient (Koc) 2200-9400

A high Koc value indicates that

Indoxacarb binds strongly to

soil and organic matter,

reducing its mobility in the

environment but increasing its

persistence in soil.

Step-by-Step Disposal Procedures
The primary and recommended method for the disposal of Indoxacarb waste is through an

approved hazardous waste management service. In-lab treatment should only be considered if

explicitly permitted and outlined by your institution's Environmental Health and Safety (EHS)

department and local regulations.

Experimental Protocol: Waste Segregation and Collection

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/399.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Indoxacarb
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1242213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Designate a Satellite Accumulation Area (SAA): Establish a designated area in the laboratory

for the collection of Indoxacarb waste. This area must be clearly marked, away from general

lab traffic, and under the direct control of laboratory personnel.

Use Appropriate Waste Containers:

All Indoxacarb waste must be collected in containers that are compatible with the

chemical, in good condition, and have a secure, leak-proof lid.

Label all waste containers clearly with "Hazardous Waste," "Indoxacarb," and a description

of the contents (e.g., "Aqueous waste with Indoxacarb," "Contaminated labware").

Segregate Waste Streams: Do not mix Indoxacarb waste with other incompatible waste

streams. The following should be collected separately:

Unused or Expired Indoxacarb: Keep in its original container if possible.

Liquid Waste: Collect all aqueous and solvent solutions containing Indoxacarb.

Solid Waste: This includes contaminated personal protective equipment (gloves,

disposable lab coats), bench paper, weigh boats, and any other solid materials that have

come into contact with Indoxacarb.

Contaminated Labware (for disposal): Glassware or plasticware that is to be disposed of

should be collected as solid waste.

Experimental Protocol: Decontamination of Reusable Labware

Initial Rinse: Rinse the contaminated labware with a suitable solvent in which Indoxacarb is

soluble (e.g., acetone, methanol, or acetonitrile).[6] Collect this initial rinsate as hazardous

liquid waste. For highly contaminated items, perform this rinse step three times.

Wash: Wash the rinsed labware with soap and water.

Final Rinse: Rinse with deionized water.

Drying: Allow the labware to air dry completely.
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Experimental Protocol: Disposal of Empty Containers

Triple Rinse: An empty container that has held Indoxacarb must be triple-rinsed.

Rinse the container three times with a solvent capable of removing the residue (e.g.,

acetone or methanol).

Collect all rinsate as hazardous waste.

Deface Label: Completely remove or deface the original product label.

Dispose of Container: Once triple-rinsed and with the label defaced, the container can

typically be disposed of as non-hazardous waste. However, consult your institution's EHS

guidelines for specific requirements.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Indoxacarb waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Indoxacarb waste.
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Emergency Procedures
Spills: In the event of a spill, evacuate the area and prevent others from entering. Wearing

appropriate PPE, contain the spill using an inert absorbent material (e.g., vermiculite, sand,

or spill pads). Collect the absorbed material into a sealed container and dispose of it as

hazardous waste. Do not use combustible materials, such as sawdust, to absorb spills. For

large spills, contact your institution's EHS department immediately.

Personnel Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing.

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding

the eyelids open.

Inhalation: Move the affected person to fresh air.

Ingestion: Do not induce vomiting.

In all cases of exposure, seek immediate medical attention and provide the Safety Data

Sheet to the medical personnel.

By following these procedures, you will ensure the safe and compliant disposal of Indoxacarb,

protecting yourself, your colleagues, and the environment. Always consult your institution's

specific guidelines and your local regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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